1-[(E)-2-nitroethenyl]naphthalene

• CAS RN: 37630-26-5
• Molecular Formula: C12H9NO2
• Molecular Weight: 199.2

Description

“1-[(E)-2-nitroethenyl]naphthalene” is a chemical compound with the molecular formula C12H9NO2 and a molecular weight of 199.21. It is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C12H9NO2/c14-13(15)9-8-11-6-3-5-10-4-1-2-7-12(10)11/h1-9H/b9-8+. This indicates the presence of 12 carbon atoms, 9 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms in the molecule.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. It has a molecular weight of 199.21. The melting point is reported to be between 84-86 degrees Celsius.

Mechanism of Action

Target of Action

It’s worth noting that naphthoquinones, a group to which this compound is related, have been studied extensively for their anticancer properties . They interact with various cellular targets, including DNA, proteins, and enzymes, disrupting their normal functions and leading to cell death .

Mode of Action

These include the generation of reactive oxygen species, inhibition of DNA synthesis, and interference with cellular signaling pathways .

Biochemical Pathways

Naphthalene and its derivatives are known to be metabolized by various enzymes, leading to the formation of reactive intermediates . These intermediates can then interact with cellular macromolecules, disrupting normal cellular functions .

Pharmacokinetics

Naphthalene, a structurally similar compound, is known to be metabolized in the liver and lungs, with the metabolites being stable enough to circulate and impact other organs .

Result of Action

Naphthoquinones, which share structural similarities with this compound, are known to induce cell death in cancer cells . This is achieved through various mechanisms, including the generation of reactive oxygen species, inhibition of DNA synthesis, and interference with cellular signaling pathways .

Action Environment

The action of 1-[(E)-2-nitroethenyl]naphthalene can be influenced by various environmental factors. For instance, the presence of particulate matter can significantly increase the removal efficiency of naphthalene, a structurally similar compound, in bioretention facilities . This suggests that environmental factors such as the presence of particulate matter could potentially influence the action, efficacy, and stability of this compound.

Advantages and Limitations for Lab Experiments

1-[(E)-2-NE] has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and its properties make it suitable for a wide range of applications. However, it is also limited in its use due to its relatively low solubility in water and its reactivity with other compounds.

Future Directions

1-[(E)-2-NE] has potential applications in medicinal chemistry, materials science, and organic synthesis. Future research should focus on further understanding the mechanism of action of 1-[(E)-2-NE], as well as exploring its potential applications in these areas. Additionally, further research should be conducted to investigate the biochemical and physiological effects of 1-[(E)-2-NE] in order to better understand its potential therapeutic applications. Finally, further research should be conducted to explore the potential advantages and limitations of 1-[(E)-2-NE] for use in laboratory experiments.

Synthesis Methods

1-[(E)-2-NE] can be synthesized by nitro-substitution of a naphthalene derivative with nitric acid. The reaction is conducted in the presence of a strong acid catalyst, such as sulfuric acid, and a base, such as sodium hydroxide. The reaction takes place at a temperature of approximately 150°C and is typically complete within one hour. The product is then purified by recrystallization or column chromatography.

Scientific Research Applications

1-[(E)-2-NE] has been studied for its potential applications in medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, it has been used as a building block for the synthesis of a variety of bioactive compounds, such as anti-cancer agents, antibiotics, and anti-inflammatory agents. In materials science, it has been used to synthesize polymers, coatings, and other materials with unique properties. In organic synthesis, it has been used as a reagent for the synthesis of heterocyclic compounds, such as benzimidazoles, indoles, and pyrroles.

Safety and Hazards

“1-[(E)-2-nitroethenyl]naphthalene” is associated with certain hazards. It has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

Biochemical Analysis

Biochemical Properties

The biochemical properties of 1-[(E)-2-nitroethenyl]naphthalene are not yet fully understood due to the limited research available. It is known that naphthalene and its derivatives, including this compound, can interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is likely to be complex and may involve multiple biochemical pathways .

Cellular Effects

The cellular effects of this compound are currently unknown due to the lack of specific studies on this compound. It is known that naphthalene and its derivatives can have various effects on cells, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound is not yet fully understood. It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings are currently unknown due to the lack of specific studies on this compound. It is known that naphthalene and its derivatives can have various effects over time in laboratory settings, including changes in stability, degradation, and long-term effects on cellular function .

Dosage Effects in Animal Models

The effects of this compound at different dosages in animal models are currently unknown due to the lack of specific studies on this compound. It is known that naphthalene and its derivatives can have various effects at different dosages in animal models .

Metabolic Pathways

The metabolic pathways that this compound is involved in are currently unknown due to the lack of specific studies on this compound. It is known that naphthalene and its derivatives can be involved in various metabolic pathways, including interactions with enzymes and cofactors .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are currently unknown due to the lack of specific studies on this compound. It is known that naphthalene and its derivatives can be transported and distributed within cells and tissues in various ways .

Subcellular Localization

The subcellular localization of this compound is currently unknown due to the lack of specific studies on this compound. It is known that naphthalene and its derivatives can be localized in various subcellular compartments .